2-Fluoro-4-methoxybenzimidamide

• Molecular Formula: C8H9FN2O
• Molecular Weight: 168.17 g/mol
• IUPAC Name: 2-fluoro-4-methoxybenzenecarboximidamide
• InChI: InChI=1S/C8H9FN2O/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H3,10,11)
• InChI Key: ZQZHUXMNUPXUAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=N)N)F

Description

2-Fluoro-4-methoxybenzimidamide is an organic compound that belongs to the class of benzimidamides It is characterized by the presence of a fluorine atom at the second position and a methoxy group at the fourth position on the benzene ring, along with an imidamide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Fluoro-4-methoxybenzimidamide typically involves the following steps:

Starting Material Preparation: The synthesis begins with the preparation of 2-Fluoro-4-methoxybenzaldehyde.

Formation of Benzimidamide: The 2-Fluoro-4-methoxybenzaldehyde is then subjected to a reaction with ammonia or an amine in the presence of a dehydrating agent to form the benzimidamide.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes:

Catalytic Reactions: Utilizing catalysts to enhance the reaction rate and selectivity.

Purification Steps: Employing techniques such as recrystallization and chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions: 2-Fluoro-4-methoxybenzimidamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: The fluorine and methoxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidizing Agents: Such as potassium permanganate or chromium trioxide.

Reducing Agents: Including lithium aluminum hydride or sodium borohydride.

Substitution Reagents: Such as halogens or nucleophiles under basic or acidic conditions.

Major Products Formed:

Oxidation Products: Fluoro-methoxybenzoic acids.

Reduction Products: Fluoro-methoxybenzylamines.

Substitution Products: Various substituted benzimidamides depending on the reagents used.

Scientific Research Applications

2-Fluoro-4-methoxybenzimidamide has several applications in scientific research:

Medicinal Chemistry: It is used in the development of pharmaceutical compounds due to its potential biological activity.

Organic Synthesis: Acts as an intermediate in the synthesis of more complex organic molecules.

Material Science: Utilized in the creation of novel materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Fluoro-4-methoxybenzimidamide involves its interaction with specific molecular targets:

Molecular Targets: It may interact with enzymes or receptors, altering their activity.

Pathways Involved: The compound can modulate biochemical pathways, leading to therapeutic effects.

Comparison with Similar Compounds

• 2-Fluoro-4-methoxybenzaldehyde
• 2-Fluoro-4-methoxyacetophenone
• 2-Fluoro-4-methoxybenzoic acid

Comparison:

• Uniqueness: 2-Fluoro-4-methoxybenzimidamide is unique due to its specific functional groups that confer distinct chemical and biological properties .
• Differences: Compared to similar compounds, it has a higher potential for specific applications in medicinal chemistry and material science .